Cas no 1092287-89-2 (2,2,4,4-tetramethylcyclopentan-1-amine)

• Product Name: 2,2,4,4-tetramethylcyclopentan-1-amine
• CAS No: 1092287-89-2
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD11557296
• CID: 3164965
• PubChem ID: 55269423
• Update Time: 2025-05-21

2,2,4,4-tetramethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-Tetramethylcyclopentanamine
• 2,2,4,4-tetramethylcyclopentan-1-amine
• SB11518
• CS-0055521
• P11157
• 1092287-89-2
• AKOS006317321

• MDL： MFCD11557296
• Inchi： 1S/C9H19N/c1-8(2)5-7(10)9(3,4)6-8/h7H,5-6,10H2,1-4H3
• InChI Key： ROQHBVFBBCUFMZ-UHFFFAOYSA-N
• SMILES： NC1CC(C)(C)CC1(C)C

Computed Properties

• Exact Mass: 141.151749610Da
• Monoisotopic Mass: 141.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,2,4,4-tetramethylcyclopentan-1-amine

Recent Advances in the Application of 2,2,4,4-Tetramethylcyclopentan-1-amine (CAS: 1092287-89-2) in Chemical Biology and Pharmaceutical Research

The compound 2,2,4,4-tetramethylcyclopentan-1-amine (CAS: 1092287-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2,2,4,4-tetramethylcyclopentan-1-amine as a versatile building block in the synthesis of novel bioactive molecules. Its rigid cyclopentane core and sterically hindered amine group make it an attractive scaffold for designing inhibitors targeting enzymes such as proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of small-molecule inhibitors against cancer-related protein targets.

In the context of drug discovery, researchers have explored the compound's potential as a chiral auxiliary in asymmetric synthesis. The steric bulk of the tetramethyl groups has been shown to induce high levels of stereoselectivity in various catalytic reactions, as reported in a recent ACS Catalysis publication. This property is particularly valuable for the synthesis of enantiomerically pure pharmaceuticals, where the compound has been utilized in the production of several investigational drugs currently in preclinical trials.

From a pharmacological perspective, preliminary in vitro studies have revealed interesting neuroprotective properties associated with derivatives of 2,2,4,4-tetramethylcyclopentan-1-amine. Research published in Neuropharmacology (2024) suggests that certain structural analogs exhibit promising activity in models of neurodegenerative diseases, potentially through modulation of neurotransmitter systems. However, further in vivo validation is required to fully assess their therapeutic potential.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies utilizing density functional theory (DFT) have provided insights into its conformational preferences and electronic structure, which are crucial for rational drug design. These findings, combined with experimental data from X-ray crystallography studies, have contributed to a better understanding of structure-activity relationships for this class of compounds.

Looking forward, the unique characteristics of 2,2,4,4-tetramethylcyclopentan-1-amine position it as a valuable tool in medicinal chemistry. Current research directions include its application in the development of positron emission tomography (PET) tracers and as a component of novel drug delivery systems. As the field continues to explore its potential, this compound is expected to play an increasingly important role in addressing current challenges in pharmaceutical development.